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Cat. No.: B1218954 Get Quote

The phasing out of Hexabromocyclododane (HBCDD) as a flame retardant in polystyrene foam

insulation, due to its persistent, bioaccumulative, and toxic (PBT) properties, has led to the

development and adoption of alternative solutions.[1][2] This guide provides a detailed

comparison of the performance of polystyrene foam treated with HBCDD versus its primary

alternative, a polymeric flame retardant (PolyFR), specifically a brominated styrene butadiene

copolymer.[3][4][5] The comparison focuses on flame retardancy, thermal performance, and

mechanical properties, supported by available experimental data.

Performance Data Comparison
The following tables summarize the key performance indicators for polystyrene foam treated

with HBCDD and its alternatives. It is important to note that a direct head-to-head comparison

under identical experimental conditions in a single study is not readily available in the public

domain. Therefore, the data presented is a synthesis of information from various sources.

Table 1: Flame Retardancy Performance
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Parameter
Polystyrene
with HBCDD

Polystyrene
with Polymeric
FR
(Brominated
Styrene
Butadiene
Copolymer)

Neat
Polystyrene
(No Flame
Retardant)

Test Standard

Limiting Oxygen

Index (LOI)

Not explicitly

found in a direct

comparison

30.7% (for foam) ~18% ASTM D2863

UL-94 Vertical

Burn Test

Not explicitly

found in a direct

comparison

V-2 Rating No Rating UL-94

Peak Heat

Release Rate

(pHRR)

Data not

available for

direct

comparison

Lower than neat

PS (specific

values vary with

test conditions)

Higher than FR-

treated PS

(specific values

vary with test

conditions)

ASTM E1354

(Cone

Calorimeter)

Total Heat

Release (THR)

Data not

available for

direct

comparison

Lower than neat

PS (specific

values vary with

test conditions)

Higher than FR-

treated PS

(specific values

vary with test

conditions)

ASTM E1354

(Cone

Calorimeter)

Typical Loading

Level

~0.7% in EPS;

~2.5% in XPS[6]

Stated to be

effective at

similar load

levels to

HBCDD[7]

N/A -

Table 2: Thermal and Mechanical Properties
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Parameter
Polystyrene with
HBCDD

Polystyrene with
Polymeric FR
(Brominated
Styrene Butadiene
Copolymer)

Test Standard

Thermal Conductivity

(R-value)

Standard industry

performance

Designed to not

compromise physical

properties[8]

ASTM C518

Compressive Strength
Standard industry

performance

Comparable to non-

treated foam
ASTM D1621

Flexural Strength
Standard industry

performance

Designed to not

compromise physical

properties[8]

ASTM C203

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the interpretation of the

performance data.

Limiting Oxygen Index (LOI) - ASTM D2863
This test determines the minimum concentration of oxygen in a flowing mixture of oxygen and

nitrogen that will just support flaming combustion of a material.

Specimen: A small, vertically oriented sample of the polystyrene foam.

Apparatus: A heat-resistant glass column containing a bed of glass beads to mix the gases.

Procedure:

The specimen is placed in the glass column.

A mixture of oxygen and nitrogen is flowed upwards through the column.

The top edge of the specimen is ignited with a flame.
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The oxygen concentration is adjusted until the flame is just extinguished.

The LOI is the minimum oxygen concentration that sustains burning for a specified period

or over a specified length of the specimen.

UL-94 Vertical Burn Test
This test evaluates the flammability of plastic materials in a vertical orientation.

Specimen: A rectangular bar of the polystyrene foam.

Apparatus: A laboratory burner, a specimen holder, and a cotton patch placed below the

specimen.

Procedure:

The specimen is held vertically.

A controlled flame is applied to the bottom edge of the specimen for 10 seconds and then

removed.

The duration of flaming after the first flame application is recorded.

A second 10-second flame application is made after the flaming from the first application

ceases.

The duration of flaming and glowing after the second flame application is recorded.

Observations are made as to whether flaming drips ignite the cotton patch below.

Classification: Materials are classified as V-0, V-1, or V-2 based on the afterflame time,

afterglow time, and whether dripping particles ignite the cotton. A V-2 rating indicates that

flaming drips are allowed to ignite the cotton.

Cone Calorimetry - ASTM E1354
This test measures the heat release rate and other flammability characteristics of materials

under controlled fire-like conditions.
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Specimen: A 100 mm x 100 mm sample of the polystyrene foam.

Apparatus: A conical radiant heater, a load cell to measure mass loss, and a gas analysis

system to measure oxygen consumption.

Procedure:

The specimen is exposed to a constant heat flux from the conical heater.

A spark igniter is used to ignite the gases produced by the decomposing material.

The rate of heat release is calculated based on the principle of oxygen consumption,

which states that for most burning materials, a constant amount of heat is released per

unit mass of oxygen consumed.

Other parameters measured include time to ignition, total heat released, and smoke

production rate.

Visualizations
Mechanism of Action: Brominated Flame Retardants
The following diagram illustrates the general mechanism by which brominated flame retardants

like HBCDD and PolyFR operate, primarily in the gas phase, to inhibit combustion.
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Start: Sample Preparation
(PS Foam with FR)

Limiting Oxygen Index (LOI)
ASTM D2863 UL-94 Vertical Burn Test Cone Calorimetry

ASTM E1354

Data Analysis and Comparison

End: Performance Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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